5-(Dimethylamino)-2-(methylamino)phenol

• Molecular Formula: C9H14N2O
• Molecular Weight: 166.22 g/mol
• IUPAC Name: 5-(dimethylamino)-2-(methylamino)phenol
• InChI: InChI=1S/C9H14N2O/c1-10-8-5-4-7(11(2)3)6-9(8)12/h4-6,10,12H,1-3H3
• InChI Key: ODCGBUMJJJMWBJ-UHFFFAOYSA-N
• Canonical SMILES: CNC1=C(C=C(C=C1)N(C)C)O

Description

5-(Dimethylamino)-2-(methylamino)phenol is a phenolic derivative characterized by two amino substituents: a dimethylamino group (-N(CH₃)₂) at the 5-position and a methylamino group (-NHCH₃) at the 2-position of the benzene ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method is the formylation of phenol derivatives using formamidine acetate and acetic anhydride . This method is advantageous as it does not require high temperatures or the addition of strong acids or bases.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Additionally, the use of catalysts and advanced purification techniques can further improve the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

5-(Dimethylamino)-2-(methylamino)phenol can undergo various chemical reactions, including:

Oxidation: The phenol group can be oxidized to form quinones.

Reduction: The amino groups can be reduced to form corresponding amines.

Substitution: The aromatic ring can undergo electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

Substitution: Electrophilic substitution reactions can be carried out using reagents like bromine or nitric acid under controlled conditions.

Major Products Formed

Oxidation: Quinones and other oxidized derivatives.

Reduction: Amines and other reduced derivatives.

Substitution: Halogenated or nitrated phenol derivatives.

Scientific Research Applications

5-(Dimethylamino)-2-(methylamino)phenol has several applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and as a precursor for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Explored for its potential therapeutic applications, particularly in the development of new drugs.

Industry: Utilized in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 5-(Dimethylamino)-2-(methylamino)phenol involves its interaction with various molecular targets and pathways. The phenol group can participate in hydrogen bonding and other interactions with biological molecules, while the amino groups can engage in nucleophilic and electrophilic reactions. These interactions can modulate the activity of enzymes, receptors, and other proteins, leading to various biological effects .

Comparison with Similar Compounds

Data Tables

Table 1: Comparative Physicochemical Data

Compound	Molecular Weight	logP (Predicted)	Water Solubility (mg/mL)
5-(Dimethylamino)-2-(methylamino)phenol	180.24	0.98	~50 (estimated)
5-Amino-2-methylphenol	139.15	1.45	~30
(S)-5-(1-Amino-2-hydroxyethyl)-2-methylphenol	181.21	0.62	~100

Table 2: Anticancer Activity of Analogues

Compound	IC₅₀ (HeLa cells, µM)	IC₅₀ (P388 cells, µM)
Naphthalimide 3a	0.69	0.23
5-(Dimethylamino)-2-(methylamino)phenol	N/A	N/A
Amonafide (Control)	6.02	0.68